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Storage & Handling Information

The table below summarizes the key handling information for PRT-060318 found in the search results:

Property Specification / Recommendation

Recommended Storage Refrigerator, under inert atmosphere [1]

Storage Temp. -20°C or -80°C for stock solutions (long-term) [2] [3]

Form Solid [1]

Solubility Soluble in DMSO and Water [2] [4]

Reconstructing a Standard Handling Protocol

While a detailed inert atmosphere workflow is not provided, you can construct a reliable procedure based on

the stated storage condition and standard laboratory practices for air-sensitive compounds. The following

diagram outlines a general workflow for handling and preparing PRT-060318 solutions.
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Start: Retrieve PRT-060318
(from -20°C refrigerator)

Equilibrate vial to room temperature
inside sealed container with desiccant

Transfer to glove box
(maintained under inert gas like N₂ or Ar)

Weigh powder in glove box

Add solvent (e.g., DMSO or Water)
inside glove box to make stock solution

Dispense into single-use aliquots
inside glove box

Store aliquots at recommended temperature
(-20°C or -80°C)

Thaw and use as needed
For brief use, keep on ice

Click to download full resolution via product page

Frequently Asked Questions
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Why is an inert atmosphere necessary for PRT-060318? While the exact chemical instability is not

specified in the search results, storing solids and solutions under an inert atmosphere (like nitrogen or

argon) is a standard practice to protect compounds from degradation by moisture and oxygen in the air,

thereby extending their shelf life and ensuring experimental consistency.

What is a safe and common solvent for preparing a stock solution? According to multiple supplier

specifications, PRT-060318 is soluble in DMSO and water [2] [4]. A common practice is to prepare a

concentrated stock solution in DMSO (e.g., 10-100 mM) before diluting it into aqueous buffers for

experiments.

How should I store PRT-060318 stock solutions? It is recommended to prepare stock solutions and

aliquot them into single-use vials to avoid repeated freeze-thaw cycles [2]. These aliquots should be

stored at -20°C for short-term use (about one year) or at -80°C for longer-term storage (up to two

years) [2] [3].

Important Troubleshooting Notes

Inert Atmosphere Practice: The core of the inert atmosphere handling occurs during the weighing

and initial solution preparation stages. Once the compound is in a sealed vial as a solution, the risk of
degradation is reduced.

Solution Stability: If a solution changes color or precipitates upon storage, it may indicate
degradation and the solution should not be used.

Manufacturer's Instructions: Always refer to the specific Certificate of Analysis (CoA) or data sheet
provided with your batch of PRT-060318, as protocols can vary between suppliers and compound

lots. For detailed protocols, it is best to contact the manufacturer of your specific batch
directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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